![molecular formula C11H11ClN4 B4066236 4-(6-chloropyridin-3-yl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine](/img/structure/B4066236.png)
4-(6-chloropyridin-3-yl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
Overview
Description
4-(6-chloropyridin-3-yl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine, also known as CPI-444, is a small molecule inhibitor of adenosine A2A receptor. It is a potential drug candidate for cancer immunotherapy due to its ability to enhance the anti-tumor immune response.
Scientific Research Applications
Oligonucleotide Synthesis
One of the prominent scientific applications of compounds related to imidazo[4,5-c]pyridine is in oligonucleotide synthesis. Gryaznov and Letsinger (1992) demonstrated that pyridine hydrochloride/imidazole, a related compound, can be used for the synthesis of mixed-base twenty-mer oligonucleotides. This method shows a high preference for phosphitilating hydroxyl groups over amino groups, which is crucial for synthesizing oligonucleotide analogs containing sensitive substituents (Gryaznov & Letsinger, 1992).
Corrosion Inhibition
Imidazo[4,5-c]pyridine derivatives have been studied for their corrosion inhibition properties. A study by Saady et al. (2021) evaluated the inhibitory performance of these derivatives against mild steel corrosion. The study involved various techniques including potentiodynamic polarization and electrochemical impedance spectroscopy, indicating these compounds as effective corrosion inhibitors (Saady et al., 2021).
Medicinal Chemistry
The imidazo[4,5-c]pyridine scaffold is recognized for its broad range of applications in medicinal chemistry. Deep et al. (2016) reviewed the structural modifications of this scaffold and its derivatives, highlighting its potential in developing new therapeutic agents for various diseases including cancer, microbial infections, and diabetes (Deep et al., 2016).
Fluorescent Probes
Shao et al. (2011) demonstrated the use of imidazo[1,2-a]pyridine derivatives as efficient fluorescent probes for mercury ions. Their study involved a one-pot reaction producing these derivatives, which were shown to be effective in both acetonitrile and buffered aqueous solutions (Shao et al., 2011).
Stable N-Heterocyclic Carbenes
The imidazo[1,5-a]pyridine skeleton, closely related to imidazo[4,5-c]pyridine, provides a platform for generating stable N-heterocyclic carbenes, useful in various chemical syntheses. Alcarazo et al. (2005) synthesized and characterized Rh(I) mono- and biscarbenes from imidazo[1,5-a]pyridin-3-ylidenes, demonstrating the versatility of this scaffold (Alcarazo et al., 2005).
Enzyme Inhibition and Receptor Ligands
Imidazo[1,2-a]pyridine analogs have been explored for their pharmacological properties, including enzyme inhibition and receptor ligand activity. Enguehard-Gueiffier and Gueiffier (2007) reviewed the progress in understanding the pharmacological properties of this scaffold, highlighting its significance in drug discovery (Enguehard-Gueiffier & Gueiffier, 2007).
properties
IUPAC Name |
4-(6-chloropyridin-3-yl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN4/c12-9-2-1-7(5-14-9)10-11-8(3-4-13-10)15-6-16-11/h1-2,5-6,10,13H,3-4H2,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWVBTVWUBNFFGJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(C2=C1NC=N2)C3=CN=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(6-chloropyridin-3-yl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.